Cas no 524036-03-1 (N-4-(Benzyloxy)phenyl-2-cyanoacetamide)

• Product Name: N-4-(Benzyloxy)phenyl-2-cyanoacetamide
• CAS No: 524036-03-1
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 3103045
• PubChem ID: 1263597
• Update Time: 2025-06-09

N-4-(Benzyloxy)phenyl-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Benzyloxy-phenyl)-2-cyano-acetamide
• {N}-[4-(benzyloxy)phenyl]-2-cyanoacetamide
• Acetamide, 2-cyano-N-[4-(phenylmethoxy)phenyl]-
• CS-0317677
• VS-08248
• BBL026224
• 2-cyano-N-(4-phenylmethoxyphenyl)acetamide
• Acetamide, N-(4-benzyloxyphenyl)-2-cyano-
• STK681081
• N-1-[4-(Benzyloxy)phenyl]-2-cyanoacetamide
• N-(4-(Benzyloxy)phenyl)-2-cyanoacetamide
• MFCD03410226
• AKOS005138082
• N-[4-(benzyloxy)phenyl]-2-cyanoacetamide
• starbld0012337
• 524036-03-1
• Oprea1_316571
• FBDKGXHHEYEDJH-UHFFFAOYSA-N
• G64554
• N-4-(Benzyloxy)phenyl-2-cyanoacetamide

• Inchi： 1S/C16H14N2O2/c17-11-10-16(19)18-14-6-8-15(9-7-14)20-12-13-4-2-1-3-5-13/h1-9H,10,12H2,(H,18,19)
• InChI Key： FBDKGXHHEYEDJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(CC#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-4-(Benzyloxy)phenyl-2-cyanoacetamide

Professional Introduction to N-4-(Benzyloxy)phenyl-2-cyanoacetamide (CAS No: 524036-03-1)

N-4-(Benzyloxy)phenyl-2-cyanoacetamide, with the CAS number 524036-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of amides characterized by a cyanoacetyl moiety, which is known for its versatile reactivity and potential applications in medicinal chemistry. The presence of a benzyloxy substituent at the para position of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of N-4-(Benzyloxy)phenyl-2-cyanoacetamide incorporates several key functional groups that contribute to its chemical behavior. The cyano group (-CN) at the 2-position of the acetamide moiety enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. Concurrently, the benzyloxy group (-OCH₂Ph) provides a hydrophobic anchor while also serving as a handle for further derivatization through etherification or reduction pathways. This combination of features makes the compound particularly interesting for designing molecules with tailored pharmacokinetic profiles.

In recent years, there has been growing interest in amide-based compounds due to their role as bioisosteres in drug design. Amides are known to exhibit favorable properties such as improved solubility, metabolic stability, and reduced toxicity compared to their ester counterparts. N-4-(Benzyloxy)phenyl-2-cyanoacetamide leverages these advantages while also introducing novel interactions through its cyanoacetyl group. The cyano group can participate in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes in biological systems.

The synthesis of N-4-(Benzyloxy)phenyl-2-cyanoacetamide typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of 4-benzyloxybenzoyl chloride with sodium cyanide to form the corresponding cyanoacetamide derivative. This reaction is facilitated by polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile, which stabilize the intermediate species and promote efficient conversion. Post-synthetic modifications, such as purification via column chromatography or recrystallization, ensure high purity levels necessary for subsequent applications.

The pharmacological potential of N-4-(Benzyloxy)phenyl-2-cyanoacetamide has been explored in several preclinical studies. Its structural motif suggests possible activity against targets involved in inflammatory pathways and neurodegenerative diseases. The cyanoacetyl group is known to interact with biological receptors and enzymes, potentially modulating their activity. Additionally, the hydrophobicity imparted by the phenyl ring enhances membrane permeability, making it an attractive scaffold for oral administration.

In light of recent advancements in computational chemistry, virtual screening techniques have been employed to identify potential binding pockets and assess the interaction affinity of N-4-(Benzyloxy)phenyl-2-cyanoacetamide with therapeutic targets. Molecular docking studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These findings align with ongoing research efforts aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The role of N-4-(Benzyloxy)phenyl-2-cyanoacetamide in medicinal chemistry extends beyond its direct pharmacological activity. It serves as a versatile building block for designing more complex molecules through functional group interconversion and heterocyclic ring formation. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce aryl or vinyl groups at various positions along the phenyl ring, expanding the chemical space accessible through this scaffold.

Evaluation of the compound's physicochemical properties is essential for optimizing its pharmaceutical profile. Parameters such as solubility, logP (partition coefficient), and pKa values provide critical insights into its absorption, distribution, metabolism, excretion, and toxicity (ADMET) characteristics. Experimental data combined with predictive modeling tools help refine lead structures into viable drug candidates ready for further development.

The growing emphasis on green chemistry principles has prompted researchers to explore sustainable synthetic routes for N-4-(Benzyloxy)phenyl-2-cyanoacetamide. Catalytic methods that minimize waste generation and energy consumption are being prioritized over traditional stoichiometric approaches. Additionally, biocatalytic transformations using enzymes offer an environmentally friendly alternative for constructing complex molecular architectures efficiently.

In conclusion,N-4-(Benzyloxy)phenyl-2-cyanoacetamide (CAS No: 524036-03-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic methodologies make it a valuable asset for drug discovery programs targeting various therapeutic areas including inflammation,negrodegenerative diseases,and beyond.Understanding its chemical behavior,binding properties,and synthetic versatility will continue to drive innovation within this field,promoting development toward safer more effective treatments.